Cas no 2572-39-6 (Benzoic acid,2-(diethylamino)ethyl ester)

• Product Name: Benzoic acid,2-(diethylamino)ethyl ester
• CAS No: 2572-39-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 274485
• PubChem ID: 17390
• Update Time: 2025-04-19

Benzoic acid,2-(diethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(diethylamino)ethyl ester
• 2-(diethylamino)ethyl benzoate
• 4-09-00-00561 (Beilstein Handbook Reference)
• 2-diethylaminoethyl benzoate
• AI3-05644
• 2572-39-6
• BRN 1959437
• SCHEMBL453815
• 2-(Diethylamino)ethyl benzoate HCl
• XQV4S4W9G3
• BENZOIC ACID, 2-(DIETHYLAMINO)ETHYL ESTER
• .beta.-Benzoyloxyethyl diethylamine
• beta-Benzoyloxyethyl diethylamine
• UNII-XQV4S4W9G3
• 2-(Diethylamino)ethyl benzoate #
• Ethanol, 2-diethylamino-, benzoate
• AE-641/04594033
• GEVPHAFTDXTZHY-UHFFFAOYSA-N
• DTXSID10180408

• Inchi： 1S/C13H19NO2/c1-3-14(4-2)10-11-16-13(15)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
• InChI Key： GEVPHAFTDXTZHY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CCN(CC)CC

Computed Properties

• Exact Mass: 257.118
• Monoisotopic Mass: 257.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.019g/cm3
• Boiling Point: 304.8ºC at 760 mmHg
• Flash Point: 106.7ºC
• Refractive Index: 1.509
• LogP: 2.18520